Cas no 476480-59-8 (8-(dimethylamino)-3-methyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(dimethylamino)-3-methyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 476480-59-8
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 3049624
• PubChem ID: 937274
• Update Time: 2025-07-23

8-(dimethylamino)-3-methyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• <br>8-(Dimethylamino)-3-methyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-d ione
• 8-(dimethylamino)-3-methyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• F1289-0115
• 8-(dimethylamino)-3-methyl-7-[(naphthalen-1-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CHEMBL5491703
• 476480-59-8
• 8-(dimethylamino)-3-methyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione
• 8-(dimethylamino)-6-hydroxy-3-methyl-7-(naphthalen-1-ylmethyl)-3,7-dihydro-2H-purin-2-one
• 8-(dimethylamino)-3-methyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione
• STK566677
• AKOS000580193
• BAS 05914572
• AKOS005492026
• 631-737-1
• 8-(dimethylamino)-3-methyl-7-(1-naphthylmethyl)-3,7-dihydro-1H-purine-2,6-dione

• Inchi： 1S/C19H19N5O2/c1-22(2)18-20-16-15(17(25)21-19(26)23(16)3)24(18)11-13-9-6-8-12-7-4-5-10-14(12)13/h4-10H,11H2,1-3H3,(H,21,25,26)
• InChI Key： KJPVWBVQEPCNID-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N(C)C)N2CC2=CC=CC3C=CC=CC2=3)N(C)C(N1)=O

Computed Properties

• Exact Mass: 349.15387487Da
• Monoisotopic Mass: 349.15387487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(dimethylamino)-3-methyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Research Brief on 8-(dimethylamino)-3-methyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 476480-59-8)

The compound 8-(dimethylamino)-3-methyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 476480-59-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involving adenosine receptors. Its unique structural features, including the naphthalene moiety and the dimethylamino group, contribute to its selective binding affinity and pharmacological profile. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing insights into its mechanism of action at the molecular level.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of neurodegenerative diseases and inflammatory conditions. The compound has shown efficacy in reducing oxidative stress and modulating inflammatory cytokines, suggesting its potential as a multi-target therapeutic agent. Furthermore, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its clinical applicability.

Despite these advancements, challenges remain in terms of toxicity profiling and long-term safety. Ongoing preclinical studies are focused on addressing these issues, with the goal of advancing the compound to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 8-(dimethylamino)-3-methyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising candidate for further development in the treatment of complex diseases. Its multifaceted biological activities and optimized pharmacokinetic profile underscore its potential as a next-generation therapeutic agent. Future research should prioritize comprehensive toxicity studies and the exploration of synergistic effects with existing therapies.